Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate

• Molecular Formula: C22H19NO7
• Molecular Weight: 409.4 g/mol
• IUPAC Name: dimethyl 2-[[5-(phenoxymethyl)furan-2-carbonyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C22H19NO7/c1-27-21(25)14-8-10-17(22(26)28-2)18(12-14)23-20(24)19-11-9-16(30-19)13-29-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,23,24)
• InChI Key: MOTLVLJWOCQGME-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3

Description

Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate, also known as DPC, is a chemical compound that has been widely studied for its potential applications in scientific research. DPC is a synthetic molecule that belongs to the class of benzene-1,4-dicarboxylate derivatives and has been shown to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death). Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate for use in lab experiments is its potent biological activity. This compound has been shown to exhibit activity at low concentrations, making it a useful tool for studying specific biological processes. However, one limitation of this compound is its relatively complex synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate. One area of interest is in the development of this compound-based fluorescent probes for imaging applications. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential use in the treatment of inflammatory and cancerous conditions. Finally, the synthesis of this compound and related compounds could be further optimized to improve their availability for research purposes.

Synthesis Methods

The synthesis of Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate involves a multi-step reaction sequence that includes the use of various reagents and catalysts. The initial step involves the reaction of 5-(phenoxymethyl)furan-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with dimethyl 2-aminobenzoate in the presence of a base to yield this compound.

Scientific Research Applications

Dimethyl 2-({[5-(phenoxymethyl)furan-2-yl]carbonyl}amino)benzene-1,4-dicarboxylate has been extensively studied for its potential applications in scientific research. One of the main areas of interest is in the field of medicinal chemistry, where this compound has been shown to exhibit potent anti-inflammatory and anti-cancer activities. Additionally, this compound has been investigated for its potential use as a fluorescent probe for imaging applications.